Cas no 1844126-88-0 (trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol)

• Product Name: trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol
• CAS No: 1844126-88-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6272906
• PubChem ID: 122236722
• Update Time: 2025-07-18

trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol
• F6545-6170
• AKOS040823549
• trans-4-[cyclohexyl(methyl)amino]pyrrolidin-3-ol
• 1844126-88-0
• (3R,4R)-4-[cyclohexyl(methyl)amino]pyrrolidin-3-ol

• Inchi： 1S/C11H22N2O/c1-13(9-5-3-2-4-6-9)10-7-12-8-11(10)14/h9-12,14H,2-8H2,1H3/t10-,11-/m1/s1
• InChI Key： UIAHWWBNJAZOIZ-GHMZBOCLSA-N
• SMILES： O[C@@H]1CNC[C@H]1N(C)C1CCCCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų

Additional information on trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol

Introduction to trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol (CAS No. 1844126-88-0)

trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol, identified by its CAS number 1844126-88-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidin derivatives, which have been widely studied for their potential biological activities and pharmacological properties. The structural features of trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol make it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound consists of a pyrrolidine ring substituted with a cyclohexyl group at the 4-position and a methylamine side chain at the 3-position. This particular arrangement of functional groups contributes to its unique chemical and biological properties, making it an attractive scaffold for medicinal chemists. The presence of the cyclohexyl group enhances the lipophilicity of the molecule, which is often a desirable characteristic for oral bioavailability and membrane permeability. Additionally, the methylamine moiety introduces basicity, which can be crucial for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing novel compounds that target neurological disorders. Pyrrolidin derivatives have shown promise in this area due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol is being explored as a potential lead compound for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these disorders.

The synthesis of trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the pyrrolidine core, followed by functionalization with the cyclohexyl and methylamine groups. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve the desired structure efficiently. The purity of the final product is critical for subsequent biological evaluation, necessitating rigorous analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Biological activity assays have been conducted to evaluate the pharmacological profile of trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol. These studies have focused on its interaction with key targets such as serotonin receptors, dopamine reuptake transporters, and other enzymes relevant to neurological function. Early results indicate that this compound may possess significant binding affinity for certain receptors, suggesting its potential as a lead for drug development. Further investigation into its mechanism of action is warranted to fully understand its therapeutic implications.

The pharmacokinetic properties of trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol are also being scrutinized to assess its suitability for clinical application. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of a drug's efficacy and safety. Studies have begun to explore how the structural features of this compound influence its pharmacokinetic behavior. For instance, the lipophilicity conferred by the cyclohexyl group may impact its absorption and distribution, while the basicity introduced by the methylamine moiety could affect its metabolism.

In conclusion, trans-4-cyclohexyl(methyl)aminopyrrolidin-3-ol (CAS No. 1844126-88-0) represents a promising compound in the realm of pharmaceutical research. Its unique structural features and preliminary biological activity make it an intriguing candidate for further development in treating neurological disorders. Continued research into its synthesis, pharmacological effects, and pharmacokinetic properties will be essential in determining its potential as a therapeutic agent.